Cas no 1268521-57-8 (5-Bromo-3-methoxy-[1,8]naphthyridine)

• Product Name: 5-Bromo-3-methoxy-[1,8]naphthyridine
• CAS No: 1268521-57-8
• MF: C₉H₇BrN₂O
• MW: 239.068681001663
• CID: 4692501
• Update Time: 2023-08-15

5-Bromo-3-methoxy-[1,8]naphthyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-methoxy-[1,8]naphthyridine

• Inchi： 1S/C9H7BrN2O/c1-13-6-4-7-8(10)2-3-11-9(7)12-5-6/h2-5H,1H3
• InChI Key： CMJGBPWYHPGXLU-UHFFFAOYSA-N
• SMILES： BrC1=CC=NC2C1=CC(=CN=2)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• Topological Polar Surface Area: 35